Cas no 3383-08-2 (sodium o-allylphenolate)

sodium o-allylphenolate structure
sodium o-allylphenolate structure
Product Name:sodium o-allylphenolate
CAS No:3383-08-2
MF:C9H9NaO
MW:156.156933546066
CID:918426
PubChem ID:23678868
Update Time:2025-04-19

sodium o-allylphenolate Chemical and Physical Properties

Names and Identifiers

    • sodium o-allylphenolate
    • Sodium o-allylphenoxide; Phenol, 2-(2-propen-1-yl)-, sodium salt (1:1); Phenol, 2-(2-propenyl)-, sodium salt; Sodium o-allylphenolate; sodium 2-(prop-2-en-1-yl)phenolate
    • NS00083519
    • EINECS 222-188-5
    • Sodium o-allylphenoxide
    • Phenol, 2-(2-propen-1-yl)-, sodium salt (1:1)
    • KUXQLMNDHHCTEM-UHFFFAOYSA-M
    • SCHEMBL4348728
    • Phenol, 2-(2-propenyl)-, sodium salt
    • DTXSID7063005
    • 3383-08-2
    • Inchi: 1S/C9H10O.Na/c1-2-5-8-6-3-4-7-9(8)10;/h2-4,6-7,10H,1,5H2;/q;+1/p-1
    • InChI Key: KUXQLMNDHHCTEM-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C1C=CC=CC=1CC=C

Computed Properties

  • Exact Mass: 156.05517
  • Monoisotopic Mass: 156.05510919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.1Ų

Experimental Properties

  • PSA: 23.06
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